Cas no 325979-94-0 (4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide)
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide
- Benzamide, 4-[(dimethylamino)sulfonyl]-N-(2-methoxy-4-nitrophenyl)-
- Oprea1_319858
- 4-(N,N-dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide
- F0214-0140
- AKOS003351355
- 325979-94-0
-
- Inchi: 1S/C16H17N3O6S/c1-18(2)26(23,24)13-7-4-11(5-8-13)16(20)17-14-9-6-12(19(21)22)10-15(14)25-3/h4-10H,1-3H3,(H,17,20)
- InChI Key: OGZKEACKPUUIRJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1
Computed Properties
- Exact Mass: 379.08380644g/mol
- Monoisotopic Mass: 379.08380644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 130Ų
Experimental Properties
- Density: 1.406±0.06 g/cm3(Predicted)
- pka: 10.68±0.70(Predicted)
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0214-0140-2μmol |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-5μmol |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-10μmol |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-20μmol |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-1mg |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-2mg |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-3mg |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-4mg |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-5mg |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0214-0140-10mg |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide |
325979-94-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide
Chemical Profile of 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide (CAS No. 325979-94-0)
4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide, identified by its CAS number 325979-94-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a dimethylsulfamoyl group and a 2-methoxy-4-nitrophenyl moiety, contribute to its unique chemical properties and biological interactions.
The dimethylsulfamoyl group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it a valuable substituent in drug design. This group can also participate in hydrogen bonding, which is crucial for the binding affinity of small molecules to biological targets. On the other hand, the 2-methoxy-4-nitrophenyl substituent introduces a nitro group and a methoxy group, which are both known to influence the electronic properties and reactivity of aromatic rings. These functional groups can modulate the compound's interaction with enzymes and receptors, thereby affecting its pharmacological activity.
In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The compound 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer treatments. Its unique structural composition suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its interaction with biological targets. The dimethylsulfamoyl group can form stable hydrogen bonds with polar residues in protein active sites, while the 2-methoxy-4-nitrophenyl moiety can engage in π-stacking interactions or participate in redox reactions. These interactions are critical for determining the compound's binding affinity and specificity. Recent computational studies have shown that this molecule can effectively bind to several enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.
The pharmacokinetic properties of 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide are also of great interest. The presence of polar functional groups enhances its solubility in water, which is beneficial for oral administration. Additionally, the compound's stability under physiological conditions ensures that it can be effectively delivered to target sites within the body. Preliminary pharmacokinetic studies have indicated that this molecule exhibits moderate bioavailability and a reasonable half-life, making it a viable candidate for further clinical development.
From a synthetic chemistry perspective, 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide represents an excellent example of how structural modifications can influence biological activity. The synthesis of this compound involves multi-step reactions that showcase the versatility of modern organic synthesis techniques. The introduction of the dimethylsulfamoyl group requires careful control of reaction conditions to ensure high yield and purity, while the attachment of the 2-methoxy-4-nitrophenyl moiety necessitates precise functional group transformations. These synthetic challenges highlight the importance of innovative methodologies in pharmaceutical chemistry.
The potential therapeutic applications of 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide are further supported by recent preclinical studies. In vitro experiments have demonstrated that this compound can inhibit the activity of several key enzymes involved in inflammation and cancer progression. For instance, it has shown potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme widely implicated in pain and inflammation. Additionally, preliminary cell-based assays have indicated that this molecule can induce apoptosis in certain cancer cell lines, suggesting its potential as an anticancer agent.
The development of novel sulfonamide derivatives like 4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide is part of a broader effort to discover new therapeutic agents with improved efficacy and reduced side effects. The integration of computational modeling, high-throughput screening, and structural biology has accelerated the discovery process significantly. By leveraging these advanced technologies, researchers can rapidly identify promising candidates for further investigation and optimize their properties for clinical use.
In conclusion,4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide (CAS No. 325979-94-0) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further research in pharmaceutical chemistry. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.
325979-94-0 (4-(dimethylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)